2,3-Dimethylquinoxaline-6-carbonitrile

• IUPAC Name: 2,3-dimethylquinoxaline-6-carbonitrile
• InChI: InChI=1S/C11H9N3/c1-7-8(2)14-11-5-9(6-12)3-4-10(11)13-7/h3-5H,1-2H3
• InChI Key: IECMSDTYWFSMTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)C#N)C
• Molecular Formula: C11H9N3
• DSSTOX Substance ID: DTXSID20668186
• Molecular Weight: 183.21 g/mol
• CAS No.: 17635-28-8

Description

2,3-Dimethylquinoxaline-6-carbonitrile is a heterocyclic organic compound featuring a quinoxaline core substituted with methyl groups at positions 2 and 3 and a nitrile group at position 6. Quinoxaline derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic properties and reactivity . The nitrile group at position 6 enhances its utility as a synthetic intermediate, enabling further functionalization via nucleophilic substitution or cycloaddition reactions.

Synthesis methods for this compound typically involve condensation reactions of o-phenylenediamine derivatives with diketones or α-ketonitriles, as described in studies by Darabi et al. (2008, 2009) . Its stability and crystalline structure have been analyzed using X-ray diffraction, highlighting intermolecular hydrogen bonding and π-π stacking interactions that influence its physicochemical properties .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2,3-Dimethylquinoxaline-6-carbonitrile with structurally related compounds, emphasizing substituent effects on reactivity and applications:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity/Applications
2,3-Dimethylquinoxaline-6-carbonitrile	2,3-CH₃; 6-C≡N	C₁₁H₉N₃ (inferred)	183.21 (inferred)	Methyl, Nitrile	Pharmaceutical intermediates
2,3-Dichloro-quinoxaline-6-carbonyl chloride	2,3-Cl; 6-COCl	C₉H₃Cl₃N₂O	285.49	Chloro, Carbonyl chloride	Reactive intermediate for syntheses
7-Nitro-2,3-dioxo-2,3-dihydroquinoxaline-6-carbonitrile	7-NO₂; 2,3-O; 6-C≡N	C₉H₂N₄O₄	254.14	Nitro, Dioxo, Nitrile	High reactivity, potential in dyes
3-(1H-Indol-3-yl)-quinoxaline-6-carbonitrile	3-Indolyl; 6-C≡N	C₁₇H₁₀N₄	270.29	Indole, Nitrile	Biological activity, drug candidates
2-Oxo-2,3-dihydro-benzoxazole-6-carbonitrile	2-Oxo; 6-C≡N	C₈H₄N₂O₂	160.13	Oxo, Benzoxazole, Nitrile	Building block in organic synthesis

Research Findings and Trends

• Synthetic Versatility: The nitrile group in 2,3-Dimethylquinoxaline-6-carbonitrile allows for cyanide displacement reactions, enabling the synthesis of amines, amides, or tetrazoles .
• Stability: Crystallographic studies (e.g., Wozniak et al., 1993) highlight that methyl-substituted quinoxalines exhibit higher thermal stability than halogenated analogs due to reduced intermolecular halogen bonding .
• Biological Screening: Indolyl-quinoxaline derivatives (e.g., ) show promising activity in preliminary antimicrobial assays, though further optimization is required for clinical relevance .